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Compound of Interest

Compound Name: 19-hydroxy-10-deacetylbaccatin III

Cat. No.: B601411 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of potent compounds like 19-hydroxy-10-deacetylbaccatin III, a taxane

derivative used in cancer research, is a critical component of laboratory safety and regulatory

compliance. This guide provides essential, immediate safety and logistical information,

including a comprehensive operational and disposal plan to minimize exposure risks and

ensure environmental responsibility.

Immediate Safety and Handling Precautions
19-hydroxy-10-deacetylbaccatin III is considered a hazardous substance, and its handling

requires stringent safety protocols.[1] Although a specific Safety Data Sheet (SDS) for this

compound is not readily available, data for the closely related compound 10-deacetylbaccatin

III indicates it can be toxic if swallowed, and may cause skin, eye, and respiratory irritation.[2]

[3] Therefore, appropriate personal protective equipment (PPE) is mandatory.

Personal Protective Equipment (PPE) Requirements:
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PPE Component Specification

Gloves

Double gloving with nitrile or other

chemotherapy-approved gloves is

recommended.[1]

Eye Protection
Chemical safety goggles or a face shield must

be worn.[2][4]

Lab Coat
A dedicated, disposable or launderable lab coat

should be used.[5]

Respiratory Protection

A NIOSH-approved respirator should be used

when handling the powder form to avoid

inhalation.[1][2]

In the event of exposure, immediate action is crucial. For skin contact, wash the affected area

thoroughly with soap and water.[2] If eye contact occurs, flush with copious amounts of water

for at least 15 minutes and seek medical attention.[2] In case of inhalation, move to fresh air

immediately.[2]

Step-by-Step Disposal Protocol
The disposal of 19-hydroxy-10-deacetylbaccatin III and any contaminated materials must

adhere to regulations for cytotoxic and hazardous chemical waste.[6][7][8]

Step 1: Waste Segregation and Collection

Solid Waste: All solid waste, including unused compounds, contaminated PPE (gloves, lab

coats, etc.), and labware (e.g., pipette tips, vials), must be collected in a designated, leak-

proof, and clearly labeled hazardous waste container.[6][9] The container should be lined

with a durable plastic bag.

Liquid Waste: Solutions containing 19-hydroxy-10-deacetylbaccatin III should be collected

in a separate, compatible, and sealed hazardous waste container.[6][10] Do not mix with

other solvent waste streams unless explicitly permitted by your institution's environmental

health and safety (EHS) office.
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Sharps: Any contaminated needles, syringes, or other sharps must be disposed of in a

designated sharps container for cytotoxic waste.[1]

Step 2: Labeling

All waste containers must be accurately labeled with the words "Hazardous Waste," the full

chemical name "19-hydroxy-10-deacetylbaccatin III," and the approximate concentration and

quantity.[6][7] Follow your institution's specific labeling requirements.

Step 3: Storage

Store hazardous waste containers in a designated and secure satellite accumulation area

within the laboratory.[8] This area should be away from general lab traffic and clearly marked.

Ensure containers are kept closed except when adding waste.[6][7]

Step 4: Disposal Request

Once the waste container is full or has reached its designated accumulation time limit (often 12

months), contact your institution's EHS office to arrange for pickup and disposal by a licensed

hazardous waste management company.[8][11] Do not dispose of this compound down the

drain or in regular trash.[6]

Decontamination of Glassware:

Reusable glassware that has come into contact with 19-hydroxy-10-deacetylbaccatin III must

be decontaminated. The initial rinse should be collected as hazardous waste.[6] Subsequent

rinses may be permissible for drain disposal depending on institutional policy.

Quantitative Data for Hazardous Waste Management
The following table summarizes general quantitative limits for hazardous waste accumulation in

a laboratory setting, as per typical institutional and regulatory guidelines.
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Parameter Guideline

Maximum Volume of Hazardous Waste in a

Satellite Accumulation Area
55 gallons

Maximum Volume of Acutely Toxic Waste (P-

listed) in a Satellite Accumulation Area
1 quart

Time Limit for Waste Removal from Laboratory
Typically within 12 months of the start of

accumulation[8][11]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for 19-hydroxy-10-
deacetylbaccatin III.

Waste Generation Waste Collection & Segregation
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Caption: Disposal workflow for 19-hydroxy-10-deacetylbaccatin III.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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